Cas no 15100-52-4 (1-Anthracenesulfonic acid)

• Product Name: 1-Anthracenesulfonic acid
• CAS No: 15100-52-4
• MF: C₁₄H₁₀O₃S
• MW: 258.292402744293
• CID: 96508
• PubChem ID: 5077994
• Update Time: 2025-04-18

1-Anthracenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-Anthracenesulfonic acid
• anthracene-1-sulfonic acid
• DTXSID60408109
• SCHEMBL155232
• 15100-52-4
• Anthracenesulfonic acid

• Inchi： 1S/C14H10O3S/c15-18(16,17)14-7-3-6-12-8-10-4-1-2-5-11(10)9-13(12)14/h1-9H,(H,15,16,17)
• InChI Key： ILFFFKFZHRGICY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C=C3C=CC=CC3=CC2=1)(=O)(=O)O

Computed Properties

• Exact Mass: 258.0351
• Monoisotopic Mass: 258.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37